Methanol, [(4-methoxyphenyl)methylamino]-

• CAS No.: 61600-00-8
• Molecular Formula: C9H13NO2
• Molecular Weight: 167.20 g/mol
• IUPAC Name: [(4-methoxyphenyl)methylamino]methanol
• InChI: InChI=1S/C9H13NO2/c1-12-9-4-2-8(3-5-9)6-10-7-11/h2-5,10-11H,6-7H2,1H3
• InChI Key: DQNYWXVETJHKAF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNCO

Description

Methanol, [(4-methoxyphenyl)methylamino]- is an organic compound characterized by the presence of a methanol group attached to a [(4-methoxyphenyl)methylamino] moiety

Preparation Methods

The synthesis of Methanol, [(4-methoxyphenyl)methylamino]- typically involves the condensation of primary amines with corresponding aldehydes in methanol, followed by the reduction of the resulting Schiff bases using sodium borohydride in methanol and dichloromethane at room temperature . This method ensures the formation of the desired compound with high purity and yield.

Chemical Reactions Analysis

Methanol, [(4-methoxyphenyl)methylamino]- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reagents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the methanol group can be replaced by other nucleophiles under appropriate conditions.

Common reagents and conditions used in these reactions include methanol, dichloromethane, and sodium borohydride. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Methanol, [(4-methoxyphenyl)methylamino]- has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor in the synthesis of pharmaceutical compounds.

Industry: It is used in the production of dyes, agrochemicals, and other industrial chemicals.

Mechanism of Action

The mechanism of action of Methanol, [(4-methoxyphenyl)methylamino]- involves its interaction with specific molecular targets and pathways. The compound can bind to various receptors or enzymes, modulating their activity and leading to specific biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Methanol, [(4-methoxyphenyl)methylamino]- can be compared with other similar compounds such as:

• 2-[(4-chlorophenyl)aminomethyl]-6-methoxyphenol
• 2-[(4-methoxyanilino)methyl]phenol
• 2-(anilinomethyl)phenol

These compounds share structural similarities but differ in their specific functional groups and chemical properties. Methanol, [(4-methoxyphenyl)methylamino]- is unique due to its specific methanol and [(4-methoxyphenyl)methylamino] moiety, which imparts distinct chemical and biological properties.